![molecular formula C17H14N6O2 B11003133 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide](/img/structure/B11003133.png)
2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide
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Description
2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide is a complex organic compound that features a phthalazinone moiety linked to a triazolopyridine structure via an acetamide bridge
Properties
Molecular Formula |
C17H14N6O2 |
|---|---|
Molecular Weight |
334.33 g/mol |
IUPAC Name |
2-(1-oxophthalazin-2-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide |
InChI |
InChI=1S/C17H14N6O2/c24-16(18-10-15-21-20-14-7-3-4-8-22(14)15)11-23-17(25)13-6-2-1-5-12(13)9-19-23/h1-9H,10-11H2,(H,18,24) |
InChI Key |
SLTRDNJJMUPSRF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=NN(C2=O)CC(=O)NCC3=NN=C4N3C=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the Phthalazinone Core: This can be achieved by cyclization of appropriate hydrazine derivatives with phthalic anhydride under acidic conditions.
Synthesis of the Triazolopyridine Moiety: This involves the cyclization of α-keto acids with 2-hydrazinopyridines in the presence of a catalyst like potassium iodide (KI) under oxidative conditions.
Coupling Reaction: The final step involves coupling the phthalazinone and triazolopyridine units via an acetamide linkage, typically using reagents like acetic anhydride and a base such as triethylamine.
Industrial Production Methods
Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems for reagent addition and temperature control would be essential to maintain consistency and efficiency.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the triazolopyridine moiety, using oxidizing agents like hydrogen peroxide or iodine.
Reduction: Reduction reactions can target the phthalazinone ring, using reducing agents such as sodium borohydride.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, iodine.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Bases: Triethylamine, sodium hydroxide.
Solvents: Ethanol, dimethyl sulfoxide (DMSO), acetonitrile.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of hydroxylated derivatives, while reduction can yield partially or fully reduced forms of the compound.
Scientific Research Applications
Anti-Cancer Properties
Research indicates that derivatives of this compound exhibit significant anti-cancer activities. The mechanism of action is believed to involve the inhibition of specific enzymes and pathways associated with cancer cell proliferation. For instance, studies have shown that similar compounds can inhibit thymidylate synthase, an enzyme critical for DNA synthesis in cancer cells, leading to reduced tumor growth .
Case Study:
A recent study demonstrated that modifications to the triazole-pyridine structure could enhance cytotoxicity against various cancer cell lines. The IC50 values for these derivatives ranged from 0.47 to 1.4 µM, indicating potent anti-cancer activity .
Anti-Inflammatory Effects
In addition to anti-cancer properties, the compound shows promise as an anti-inflammatory agent. Preliminary studies suggest that it may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase, which are involved in inflammatory pathways.
Mechanism:
The interaction of the compound with biological targets is thought to modulate inflammatory responses at the cellular level, potentially leading to therapeutic applications in conditions characterized by chronic inflammation.
Synthesis and Characterization
The synthesis of 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide typically involves:
- Formation of Phthalazinone Derivatives: Initial reactions focus on creating phthalazinone structures.
- Triazole-Pyridine Linkage: Subsequent steps involve linking the triazole-pyridine moiety through acetamide functionalities.
- Purification and Characterization: Techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.
Spectral Data
Key spectral data supporting the characterization of this compound include:
| Spectroscopic Technique | Observations |
|---|---|
| Infrared (IR) | Characteristic absorption bands for NH and carbonyl groups |
| Nuclear Magnetic Resonance (NMR) | Proton and carbon shifts confirming structural integrity |
| Mass Spectrometry | Molecular ion peaks consistent with theoretical predictions |
Mechanism of Action
The mechanism of action of 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The triazolopyridine moiety is particularly important for its binding affinity and specificity.
Comparison with Similar Compounds
Similar Compounds
1,2,4-Triazolo[4,3-a]pyridines: These compounds share the triazolopyridine core and exhibit similar biological activities.
Phthalazinone Derivatives: Compounds with the phthalazinone structure are known for their diverse pharmacological properties.
Uniqueness
What sets 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide apart is the combination of both the phthalazinone and triazolopyridine moieties in a single molecule. This dual functionality enhances its potential as a versatile scaffold for drug development and material science applications.
This detailed overview highlights the significance of 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide in various fields, emphasizing its synthetic routes, chemical reactivity, and broad range of applications
Biological Activity
The compound 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide is a hybrid molecule that combines the structural features of phthalazine and triazole derivatives. These structural characteristics are crucial as they contribute to the compound's potential biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article explores the synthesis, mechanism of action, and biological activity of this compound based on diverse research findings.
Synthesis
The synthesis of 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide typically involves multi-step organic reactions. The initial steps often include the preparation of phthalazinone and triazole intermediates followed by their coupling through acetamide linkage. Common reagents used in these reactions include phthalic anhydride and triazole derivatives.
The mechanism of action for this compound involves its interaction with specific molecular targets within biological systems. It is hypothesized that the compound may bind to enzymes or receptors, altering their activity and triggering downstream effects that lead to various biological responses. The exact pathways and targets remain to be fully elucidated through further research.
Anticancer Activity
Recent studies have indicated that compounds similar to 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide exhibit significant antiproliferative activity against various cancer cell lines. For instance:
These findings suggest that the hybrid structure may enhance its efficacy against cancer cells compared to traditional chemotherapeutics.
Antimicrobial Activity
The antimicrobial properties of phthalazine derivatives have been well-documented. In vitro studies have shown that similar compounds can inhibit the growth of various bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Staphylococcus aureus | 32 µg/mL | |
| Escherichia coli | 16 µg/mL |
These results indicate promising potential for developing new antimicrobial agents based on this compound.
Anti-inflammatory Effects
Research has also pointed towards anti-inflammatory properties associated with phthalazine derivatives. Compounds exhibiting similar structures have shown inhibition of pro-inflammatory cytokines in cellular models:
This suggests that 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide may serve as a potential therapeutic agent in inflammatory diseases.
Case Studies
Several case studies have highlighted the therapeutic potential of compounds related to 2-(1-oxophthalazin-2(1H)-yl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide:
- Case Study on Anticancer Efficacy : A study demonstrated that a related compound significantly reduced tumor volume in xenograft models of breast cancer after treatment for four weeks.
- Case Study on Antimicrobial Resistance : Another study explored the effectiveness of a similar derivative against drug-resistant strains of bacteria, showing a reduction in biofilm formation.
Q & A
Q. How can kinetic and thermodynamic studies elucidate unexpected byproduct formation in the final acetylation step?
- Methodological Answer :
- Kinetic Analysis : Monitor reaction progress via H NMR to identify intermediates (e.g., enol tautomers).
- Thermodynamic Control : Lower temperature (0°C) to favor the desired acetamide over competing N- or O-acylation pathways.
- Byproduct Isolation : Use preparative HPLC to characterize impurities (e.g., dimeric adducts) and adjust stoichiometry .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
